Cas no 205367-61-9 (1,1'-oxybis[2-(difluoromethoxy)-1,1,2,2-tetrafluoroethane])

1,1'-oxybis[2-(difluoromethoxy)-1,1,2,2-tetrafluoroethane] structure
205367-61-9 structure
Product Name:1,1'-oxybis[2-(difluoromethoxy)-1,1,2,2-tetrafluoroethane]
CAS No:205367-61-9
MF:C6H2F12O3
MW:350.059124469757
CID:1398275
PubChem ID:9884754
Update Time:2025-04-20

1,1'-oxybis[2-(difluoromethoxy)-1,1,2,2-tetrafluoroethane] Chemical and Physical Properties

Names and Identifiers

    • 1,1'-oxybis[2-(difluoromethoxy)-1,1,2,2-tetrafluoroethane]
    • 1-(Difluoromethoxy)-2-[2-(difluoromethoxy)-1,1,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoroethane
    • HG-02
    • DTXSID70432394
    • 1H,9H-Perfluoro-2,5,8-trioxanonane
    • 205367-61-9
    • 1,1'-oxybis[2-(difluoromethoxy)-1,1,2,2-tetrafluroethane]
    • SCHEMBL26209148
    • Inchi: 1S/C6H2F12O3/c7-1(8)19-3(11,12)5(15,16)21-6(17,18)4(13,14)20-2(9)10/h1-2H
    • InChI Key: FZPPENGUXKSLGQ-UHFFFAOYSA-N
    • SMILES: FC(C(OC(F)F)(F)F)(OC(C(OC(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 349.98116
  • Monoisotopic Mass: 349.9812319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.644
  • Boiling Point: 151.111°C at 760 mmHg
  • Flash Point: 51.166°C
  • Refractive Index: 1.276
  • PSA: 27.69
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